Cas no 326902-25-4 (N-cycloheptyl-4-fluorobenzamide)

• Product Name: N-cycloheptyl-4-fluorobenzamide
• CAS No: 326902-25-4
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• MDL: MFCD00707365
• CID: 3094286
• PubChem ID: 669220
• Update Time: 2025-05-19

N-cycloheptyl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-4-fluorobenzamide
• 7N-073
• SR-01000407335-1
• 326902-25-4
• MFCD00707365
• N-cycloheptyl-4-fluorobenzenecarboxamide
• SR-01000407335
• Oprea1_847808
• AKOS001605108
• CS-0362499
• STK055047

• MDL： MFCD00707365
• Inchi： 1S/C14H18FNO/c15-12-9-7-11(8-10-12)14(17)16-13-5-3-1-2-4-6-13/h7-10,13H,1-6H2,(H,16,17)
• InChI Key： KKLOVEXTMZFRRQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1CCCCCC1)=O

Computed Properties

• Exact Mass: 235.137242360Da
• Monoisotopic Mass: 235.137242360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-cycloheptyl-4-fluorobenzamide

Professional Introduction to N-cycloheptyl-4-fluorobenzamide (CAS No. 326902-25-4)

N-cycloheptyl-4-fluorobenzamide, a compound with the chemical identifier CAS No. 326902-25-4, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cycloheptyl group and a fluorobenzamide moiety imparts distinct physicochemical properties, making it a promising candidate for further exploration.

The structural framework of N-cycloheptyl-4-fluorobenzamide consists of a benzene ring substituted with a fluorine atom at the 4-position, linked to an amide group with a cycloheptyl side chain. This configuration not only contributes to the compound's stability but also enhances its solubility and bioavailability, critical factors in drug formulation. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and improve binding affinity to biological targets, thereby increasing the efficacy of therapeutic agents.

In recent years, there has been a growing interest in fluorinated benzamides as pharmacophores due to their versatile biological activities. Research has demonstrated that these compounds exhibit properties such as anti-inflammatory, analgesic, and neuroprotective effects. Specifically, N-cycloheptyl-4-fluorobenzamide has shown promise in preclinical studies as a potential treatment for neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for further development.

One of the most compelling aspects of N-cycloheptyl-4-fluorobenzamide is its potential role in modulating enzyme activity. Studies have indicated that this compound can interact with various enzymes involved in inflammatory pathways, such as COX-2 and NF-κB. By inhibiting these enzymes, N-cycloheptyl-4-fluorobenzamide may help reduce inflammation and alleviate symptoms associated with chronic diseases. Additionally, its interaction with other biological targets suggests broader therapeutic applications.

The synthesis of N-cycloheptyl-4-fluorobenzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, are employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

Recent advancements in computational chemistry have further accelerated the development of N-cycloheptyl-4-fluorobenzamide. Molecular modeling techniques allow researchers to predict the compound's behavior and interactions with biological targets with remarkable accuracy. This approach has been instrumental in optimizing the molecular structure for improved pharmacological activity and reduced side effects.

The pharmacokinetic profile of N-cycloheptyl-4-fluorobenzamide is another area of active investigation. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. Its moderate lipophilicity ensures efficient penetration into tissues while maintaining solubility in biological fluids. These characteristics are essential for developing a safe and effective therapeutic agent.

Emerging research also highlights the potential of N-cycloheptyl-4-fluorobenzamide in combination therapies. By pairing this compound with other drugs or biomolecules, researchers aim to enhance therapeutic outcomes while minimizing adverse effects. Such combinatorial approaches are particularly relevant in treating complex diseases where multiple mechanisms are involved.

The regulatory landscape for N-cycloheptyl-4-fluorobenzamide is another critical consideration. Compliance with international standards ensures that the compound meets safety and efficacy requirements before entering clinical trials. Regulatory agencies closely monitor the development process to ensure that all protocols are followed rigorously.

In conclusion, N-cycloheptyl-4-fluorobenzamide (CAS No. 326902-25-4) represents a significant advancement in pharmaceutical chemistry with diverse applications in drug development. Its unique structural features, coupled with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in addressing various medical challenges.